Cas no 81971-38-2 (3-bromo-1-methyl-1,2-dihydropyridin-2-one)

3-Bromo-1-methyl-1,2-dihydropyridin-2-one is a brominated heterocyclic compound featuring a pyridinone core with a methyl substituent at the 1-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functionalized pyridine derivatives. The bromine atom at the 3-position offers a reactive site for further cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. Its stability under standard conditions and compatibility with diverse reaction conditions enhance its utility in medicinal chemistry and materials science. The compound’s defined reactivity profile ensures reproducibility in synthetic applications.
3-bromo-1-methyl-1,2-dihydropyridin-2-one structure
81971-38-2 structure
Product Name:3-bromo-1-methyl-1,2-dihydropyridin-2-one
CAS No:81971-38-2
MF:C6H6BrNO
MW:188.02194070816
MDL:MFCD11226865
CID:1804850
PubChem ID:13024025
Update Time:2025-05-28

3-bromo-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-BROMO-1-METHYLPYRIDIN-2(1H)-ONE
    • 3-Bromo-1-methyl-2-pyridone
    • 3-bromo-1-methylpyridin-2-one
    • 3-bromo-1-methyl-1,2-dihydropyridin-2-one
    • 3-Bromo-1-methyl-2(1H)-pyridinone (ACI)
    • 3-Bromo-1-methyl-1H-pyridin-2-one
    • 3-Bromo-N-methylpyridin-2-one
    • 81971-38-2
    • DB-339166
    • MFCD11226865
    • 3-Bromo-1-methylpyrid-2(1H)-one
    • EN300-105978
    • Z1198320616
    • SY043123
    • HKLQWLOMEUJSOR-UHFFFAOYSA-N
    • CS-0051492
    • SCHEMBL608000
    • AKOS006324345
    • PB32951
    • AS-50791
    • P11117
    • MDL: MFCD11226865
    • Inchi: 1S/C6H6BrNO/c1-8-4-2-3-5(7)6(8)9/h2-4H,1H3
    • InChI Key: HKLQWLOMEUJSOR-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C=CC=C1Br

Computed Properties

  • Exact Mass: 186.96328g/mol
  • Monoisotopic Mass: 186.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 278-280 ºC (750 Torr)
  • Flash Point: 127.4±25.4 ºC,
  • Refractive Index: 7 (25 ºC)
  • Solubility: Dissolution (66 g/l) (25 º C),

3-bromo-1-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM255152-1g
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2 95%
1g
$153 2021-08-04
Chemenu
CM255152-5g
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2 95%
5g
$477 2021-08-04
Chemenu
CM255152-10g
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2 95%
10g
$842 2021-08-04
Chemenu
CM255152-25g
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2 95%
25g
$1683 2021-08-04
TRC
B681938-10mg
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2
10mg
$ 50.00 2022-06-06
TRC
B681938-50mg
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2
50mg
$ 115.00 2022-06-06
TRC
B681938-100mg
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2
100mg
$ 160.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B896909-5g
3-Bromo-1-methylpyridin-2(1H)-one
81971-38-2 ≥95%
5g
2,580.30 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PP591-250mg
3-bromo-1-methyl-1,2-dihydropyridin-2-one
81971-38-2 95+%
250mg
600CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PP591-5g
3-bromo-1-methyl-1,2-dihydropyridin-2-one
81971-38-2 95+%
5g
4502.0CNY 2021-08-03

3-bromo-1-methyl-1,2-dihydropyridin-2-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  rt
Reference
Synthesis and evaluation of pyridone-phenoxypropyl-R-2-methylpyrrolidine analogues as histamine H3 receptor antagonists
Becknell, Nadine C.; Lyons, Jacquelyn A.; Aimone, Lisa D.; Gruner, John A.; Mathiasen, Joanne R.; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(23), 7076-7080

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  2 h, 80 °C
Reference
Discovery of 1,3-Diaryl-pyridones as Potent VEGFR-2 Inhibitors: Design, Synthesis, and Biological Evaluation
Yan, Wei; Huang, Zhaoru; Wang, Zhengyu; Cao, Sufen; Tong, Linjiang; et al, Chemical Biology & Drug Design, 2016, 87(5), 694-703

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: 1,4-Dioxane ;  2 h, 100 °C; 100 °C → rt
1.2 rt; 16 h, 80 °C
Reference
Asymmetric Homogeneous Hydrogenation of 2-Pyridones
Wysocki, Jedrzej; Schlepphorst, Christoph; Glorius, Frank, Synlett, 2015, 26(11), 1557-1562

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  10 min; 3 h, 23 °C
Reference
Antimalarial Inhibitors Targeting Serine Hydroxymethyltransferase (SHMT) with in Vivo Efficacy and Analysis of their Binding Mode Based on X-ray Cocrystal Structures
Schwertz, Geoffrey; Witschel, Matthias C.; Rottmann, Matthias; Bonnert, Roger; Leartsakulpanich, Ubolsree; et al, Journal of Medicinal Chemistry, 2017, 60(12), 4840-4860

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium bromide Solvents: Acetonitrile ;  10 h, rt
Reference
Electrocatalytic three-component synthesis of 4-halopyrazoles with sodium halide as the halogen source
Chen, Jin-Yang; Li, Hong-Xia; Mu, Si-Yu; Song, Hai-Yang; Wu, Zhi-Lin; et al, Organic & Biomolecular Chemistry, 2022, 20(43), 8501-8505

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  rt; 2 h, 60 °C
Reference
Discovery and Optimization of Highly Selective Inhibitors of CDK5
Daniels, Matthew H. ; Malojcic, Goran; Clugston, Susan L.; Williams, Brett; Coeffet-Le Gal, Marie; et al, Journal of Medicinal Chemistry, 2022, 65(4), 3575-3596

Production Method 7

Reaction Conditions
Reference
Bromination of 1-alkyl-2-pyridones
Shusherina, N. P.; Likhomanova, T. I.; Nikolaeva, S. N., Khimiya Geterotsiklicheskikh Soedinenii, 1982, (12), 1662-4

3-bromo-1-methyl-1,2-dihydropyridin-2-one Raw materials

3-bromo-1-methyl-1,2-dihydropyridin-2-one Preparation Products

Additional information on 3-bromo-1-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-Bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 81971-38-2): Properties, Applications, and Innovations

3-Bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 81971-38-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromine substituent at the 3-position and a methyl group at the 1-position, this compound serves as a versatile intermediate in organic synthesis. Its dihydropyridin-2-one core is particularly valuable for constructing complex molecules, including bioactive compounds and functional materials. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-bromo-1-methyl-1,2-dihydropyridin-2-one aligns with the broader demand for halogenated heterocycles in medicinal chemistry. Halogen atoms, such as bromine, often enhance the binding affinity and metabolic stability of drug candidates. Recent studies highlight its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for creating carbon-carbon and carbon-nitrogen bonds. These reactions are frequently searched by chemists seeking efficient synthetic routes or green chemistry alternatives, reflecting the compound's relevance in modern organic methodologies.

From an industrial perspective, CAS 81971-38-2 is gaining traction due to its role in producing high-value fine chemicals. Manufacturers are optimizing scalable synthesis protocols to meet the demand for this intermediate, particularly in regions with robust pharmaceutical R&D ecosystems. Environmental considerations are also driving innovation, with researchers investigating catalyst-free reactions and solvent-free conditions to improve the sustainability of its production. These trends resonate with global searches for eco-friendly chemical processes and cost-effective raw materials.

In the context of AI-assisted drug design, 3-bromo-1-methyl-1,2-dihydropyridin-2-one has emerged as a fragment library component for virtual screening. Computational chemists leverage its molecular scaffold to predict interactions with biological targets, a topic frequently queried in cheminformatics forums. The compound's balanced lipophilicity and polar surface area make it a candidate for fragment-based drug discovery (FBDD), a hot topic in precision medicine discussions.

Quality control and analytical characterization of 81971-38-2 are critical for ensuring reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, as emphasized in recent patent literature. These methodologies align with frequent search queries about compound validation and spectral data interpretation, underscoring the need for reliable reference standards in synthetic workflows.

Looking ahead, the applications of 3-bromo-1-methyl-1,2-dihydropyridin-2-one may expand into material science, particularly in designing organic electronic materials. Its conjugated system and halogen functionality offer tunable optoelectronic properties, a subject gaining traction in renewable energy research. As industries seek alternatives to conventional materials, this compound could play a role in next-generation organic semiconductors or photocatalysts.

In summary, 3-bromo-1-methyl-1,2-dihydropyridin-2-one (CAS No. 81971-38-2) represents a multifaceted tool for chemists, bridging gaps between small-molecule synthesis, drug development, and sustainable chemistry. Its evolving applications reflect the dynamic interplay between academic inquiry and industrial innovation, making it a compound worth monitoring in scientific literature and technology transfer initiatives.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd